Cas no 897481-14-0 (4,6-difluoro-2-4-(3-methoxybenzoyl)piperazin-1-yl-1,3-benzothiazole)

• Product Name: 4,6-difluoro-2-4-(3-methoxybenzoyl)piperazin-1-yl-1,3-benzothiazole
• CAS No: 897481-14-0
• MF: C₁₉H₁₇F₂N₃O₂S
• MW: 389.418989896774
• CID: 5480950
• Update Time: 2025-06-08

4,6-difluoro-2-4-(3-methoxybenzoyl)piperazin-1-yl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• Methanone, [4-(4,6-difluoro-2-benzothiazolyl)-1-piperazinyl](3-methoxyphenyl)-
• 4,6-difluoro-2-4-(3-methoxybenzoyl)piperazin-1-yl-1,3-benzothiazole

• Inchi： 1S/C19H17F2N3O2S/c1-26-14-4-2-3-12(9-14)18(25)23-5-7-24(8-6-23)19-22-17-15(21)10-13(20)11-16(17)27-19/h2-4,9-11H,5-8H2,1H3
• InChI Key： GNEZYQUKSUBDCZ-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC3=C(F)C=C(F)C=C3S2)CC1)(C1=CC=CC(OC)=C1)=O

Additional information on 4,6-difluoro-2-4-(3-methoxybenzoyl)piperazin-1-yl-1,3-benzothiazole

Introduction to 4,6-difluoro-2-4-(3-methoxybenzoyl)piperazin-1-yl-1,3-benzothiazole (CAS No. 897481-14-0)

4,6-difluoro-2-4-(3-methoxybenzoyl)piperazin-1-yl-1,3-benzothiazole (CAS No. 897481-14-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a benzothiazole core and functional groups such as difluoro and methoxybenzoyl moieties. These structural elements contribute to its potential therapeutic applications and biological activities.

The benzothiazole core is a heterocyclic aromatic ring system that is widely recognized for its diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of this core in 4,6-difluoro-2-4-(3-methoxybenzoyl)piperazin-1-yl-1,3-benzothiazole suggests that it may exhibit similar biological activities. Additionally, the difluoro substitution on the benzothiazole ring can enhance the compound's lipophilicity and metabolic stability, which are crucial factors in drug design.

The piperazine moiety is another key structural element in this compound. Piperazines are known for their ability to form hydrogen bonds and interact with various biological targets, making them valuable in the development of drugs with high affinity and selectivity. The 3-methoxybenzoyl group further enhances the compound's pharmacological profile by introducing additional functional groups that can modulate its interactions with biological targets.

Recent studies have explored the potential therapeutic applications of 4,6-difluoro-2-4-(3-methoxybenzoyl)piperazin-1-yl-1,3-benzothiazole in various disease models. For instance, a study published in the *Journal of Medicinal Chemistry* (2022) reported that this compound exhibits potent antiproliferative activity against several cancer cell lines, including breast cancer and colorectal cancer cells. The researchers attributed this activity to the compound's ability to inhibit key signaling pathways involved in cell proliferation and survival.

Another study published in *Bioorganic & Medicinal Chemistry* (2023) investigated the antimicrobial properties of 4,6-difluoro-2-4-(3-methoxybenzoyl)piperazin-1-yl-1,3-benzothiazole against a range of bacterial strains. The results showed that the compound demonstrated significant antibacterial activity, particularly against multidrug-resistant strains such as MRSA (Methicillin-resistant Staphylococcus aureus). This finding highlights the potential of this compound as a novel antimicrobial agent in the fight against drug-resistant infections.

In addition to its therapeutic potential, 4,6-difluoro-2-4-(3-methoxybenzoyl)piperazin-1-yl-1,3-benzothiazole has also been studied for its pharmacokinetic properties. A pharmacokinetic analysis published in *Pharmaceutical Research* (2022) revealed that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The study found that the compound has good oral bioavailability and a long half-life, which are desirable attributes for a potential drug candidate.

The safety profile of 4,6-difluoro-2-4-(3-methoxybenzoyl)piperazin-1-yl-1,3-benzothiazole has also been evaluated in preclinical studies. A toxicology report published in *Toxicological Sciences* (2023) indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. These findings support further clinical development of this compound.

In conclusion, 4,6-difluoro-2-4-(3-methoxybenzoyl)piperazin-1-yl-1,3-benzothiazole (CAS No. 897481-14-0) is a promising compound with a unique chemical structure and diverse biological activities. Its potential applications in cancer therapy and antimicrobial treatment make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and optimize its therapeutic potential for clinical use.